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Compound of Interest

Compound Name:
Lactobionic acid (calcium

dihydrate)

Cat. No.: B14053106

Get Quote

Executive Summary: The Chelation vs. Carrier
Distinction
The fundamental difference between calcium lactobionate and calcium citrate lies in their

thermodynamic stability and solubility profiles.

Citrate acts as a true chelator (

), forming a stable, tridentate complex that effectively sequesters calcium.[1] This makes it
ideal for preventing precipitation (e.g., kidney stone prophylaxis) but limits its solubility in
neutral aqueous solutions.[1]

Lactobionate acts as a soluble carrier (

).[1] Its binding is weak enough to release calcium readily for biological absorption but strong
enough to prevent immediate precipitation with weak anions. Its defining characteristic is
extreme water solubility, exceeding that of citrate by over 60-fold.[2]
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The following values represent the consensus from experimental potentiometric and solubility

studies (ionic strength

,

).[1]

Table 1: Stability and Solubility Constants
Parameter

Calcium
Lactobionate

Calcium Citrate
Relative
Performance

Stability Constant (

)

Citrate binds Ca

~100x stronger.[1]

Log Stability Constant

(

)

1.04 3.11

Citrate is

thermodynamically

more stable.[1]

Solubility Product (

)

Lactobionate is vastly

more soluble.[1]

Aqueous Solubility

Lactobionate allows

high-dose liquid

formulations.[1]

Binding Stoichiometry 1:1 (predominant)

1:1 (complex), often

polymeric in solid

state

Citrate forms multi-

dentate cages.[1]
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Note on Data Interpretation: The low

of lactobionate indicates that in physiological fluids, it readily dissociates, making

the calcium fully bioavailable. The high

of citrate implies that a significant fraction of calcium remains complexed until

metabolized or competing with stronger ligands.

Molecular Mechanism of Action
Structural Basis of Binding

Citrate (Tridentate Chelation): Citric acid possesses three carboxyl groups and one hydroxyl

group.[1] It coordinates calcium primarily through two carboxylate oxygens and the central

hydroxyl group, forming stable 5- and 6-membered chelate rings.[1] This "claw-like" structure

is entropically favored, driving the high stability constant.

Lactobionate (Weak Coordination): Lactobionic acid is a sugar acid (galactose + gluconic

acid).[1][3] It binds calcium primarily through the carboxylate group and adjacent hydroxyls.

However, the bulky sugar moiety and the flexibility of the hydroxyl coordination result in a

weaker interaction (monodentate or bidentate character) compared to the rigid cage of

citrate.

Diagram 1: Chelation Dynamics
The following diagram illustrates the competitive equilibrium between free calcium, the

chelating agent, and precipitating anions (like oxalate).
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Caption: Comparative equilibrium dynamics. Citrate strongly sequesters Calcium, reducing free

ion concentration to inhibit precipitation. Lactobionate loosely holds Calcium, maintaining high

solubility while keeping Calcium bio-accessible.

Experimental Methodologies for Determination
To replicate or validate these constants in your own laboratory, the following protocols are the

industry standard.

A. Potentiometric Titration (The Gold Standard)
This method determines the stability constant (

) by measuring changes in pH as the ligand is titrated into a solution of the metal ion.

Setup: Use a thermostated vessel (

) with an inert atmosphere (

) to prevent carbonate formation.

Solution: Prepare a solution containing the ligand (e.g., 2 mM) and

(e.g., 2 mM) at a fixed ionic strength (

).
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Titration: Titrate with standardized carbonate-free NaOH.

Analysis: Use the Bjerrum method or software like HYPERQUAD to fit the pH data to the

mass balance equations. The deviation of the titration curve in the presence of metal vs.

ligand alone allows calculation of

.

B. Ion-Selective Electrode (ISE) Measurement
Useful for direct measurement of free

activity.[1]

Calibration: Calibrate the Ca-ISE using standard

solutions buffered for ionic strength.

Measurement: Add known increments of Lactobionate or Citrate to a fixed

solution.

Calculation: The decrease in free

correlates directly to the formation of the complex.

Equation:

[1]

Performance & Application Analysis
Bioavailability and Absorption[2][5]

Lactobionate: Due to its low stability constant (

), calcium lactobionate dissociates rapidly in the stomach and intestine. The high solubility
creates a steep concentration gradient, facilitating passive diffusion. It is often cited as
having superior bioavailability in subjects with low stomach acid (achlorhydria) because it
does not require acid hydrolysis to dissolve.[1]
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Citrate: While also highly bioavailable, citrate's absorption is partly mediated by the active

transport of the citrate anion itself. Its strong binding protects calcium from precipitating with

dietary phytates or oxalates in the gut.

Formulation Stability
High-Concentration Liquids: Lactobionate is the superior choice. You can formulate clear

syrups at concentrations

calcium without precipitation.[1]

Solid Dosage/Suspensions: Citrate is preferred. Its lower solubility makes it stable in tablet

form, and its higher calcium content by weight (21% vs ~5% for lactobionate) allows for

smaller pills.[1]

Organ Preservation (UW Solution)
Lactobionate is a critical component of the University of Wisconsin (UW) cold storage solution.

Role: It acts as an impermeable anion to prevent cell swelling.

Calcium Interaction: Unlike citrate, which might strip essential calcium from cell membranes

due to its high affinity, lactobionate's weak binding (

) provides osmotic support without aggressively chelating membrane-bound calcium,
preserving cellular integrity during hypothermia.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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